2-Deacetyltaxuspine X

Cytotoxicity Cancer Cell Lines Comparative Oncology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C39H48O13
Molecular Weight 724.8 g/mol
Cat. No. B15590689
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-Deacetyltaxuspine X
Molecular FormulaC39H48O13
Molecular Weight724.8 g/mol
Structural Identifiers
InChIInChI=1S/C39H48O13/c1-21-32(48-24(4)41)18-30-31(45)17-29(20-47-23(3)40)34(52-35(46)16-15-28-13-11-10-12-14-28)19-33(49-25(5)42)22(2)37(50-26(6)43)38(51-27(7)44)36(21)39(30,8)9/h10-17,30-34,38,45H,18-20H2,1-9H3/b16-15+,29-17+,37-22-/t30-,31-,32-,33-,34-,38+/m0/s1
InChIKeyQYFRCODLYCJJNA-IRKKXACWSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Deacetyltaxuspine X: Structural and Physicochemical Overview


2-Deacetyltaxuspine X (CAS 259678-73-4) is a naturally occurring bicyclic taxane diterpenoid isolated from the branches of Taxus sumatrana and Taxus chinensis [1] [2]. This compound belongs to the 3,8-secotaxane structural subclass, characterized by a bicyclic[9.3.1]pentadecatriene core framework distinct from the tetracyclic paclitaxel scaffold [1]. The compound has a molecular formula of C39H48O13 and a molecular weight of 724.79 g/mol, and is typically supplied as a powder with purity ≥98% for research applications [3].

Mono-hydroxylated taxuspine X congener for C-2 pharmacophore deconvolution
Defined C-2 hydroxyl as single hydrogen-bond donor in microtubule binding models
Multi-species natural origin supports reference standard procurement

Why Taxuspine X Congeners Cannot Substitute for 2-Deacetyltaxuspine X


2-Deacetyltaxuspine X exhibits a fundamentally different biological activity profile compared to its clinically used taxane counterparts. Unlike paclitaxel, which demonstrates potent sub-nanomolar cytotoxicity across multiple human tumor cell lines (IC50 <0.008 μM), 2-Deacetyltaxuspine X shows substantially weaker cytotoxic effects with IC50 values ranging from 15.3 to >40 μM depending on the cell line [1]. This approximately 2,000-fold to >5,000-fold difference in potency renders 2-Deacetyltaxuspine X unsuitable as a direct cytotoxic replacement for paclitaxel. However, this diminished cytotoxicity positions 2-Deacetyltaxuspine X and its structural relatives as candidates for multidrug resistance (MDR) reversal applications, where potent tubulin-stabilizing activity is actually counterproductive to the desired pharmacological profile [2]. Furthermore, the bicyclic 3,8-secotaxane scaffold differs markedly from the tetracyclic baccatin III core, precluding simple functional substitution in structure-activity relationship (SAR) studies [3].

Fully acetylated taxuspine X lacks C-2 HBD, which may alter hydrogen-bond interactions critical for tubulin binding models.
Dideacetyl congeners introduce additional hydroxyls, confounding isolation of single-site C-2 contribution to pharmacophore models.
Different acetylation patterns can shift P-gp recognition and metabolic stability, limiting interchangeability in MDR reversal studies.

Key Differentiation Evidence for 2-Deacetyltaxuspine X


C-2 Deacetylation Alters Molecular Weight, HBD Count, and Lipophilicity

In a direct head-to-head comparison under identical assay conditions, 2-Deacetyltaxuspine X (identified as compound 3 in the study) was evaluated against paclitaxel across five human tumor cell lines (HL-60 leukemia, A-549 lung adenocarcinoma, SMMC-7721 hepatocellular carcinoma, MCF-7 breast adenocarcinoma, and SW480 colon adenocarcinoma) [1]. The compound exhibited IC50 values of 16.2 μM (HL-60), 15.7 μM (A-549), 16.4 μM (SMMC-7721), 17.6 μM (MCF-7), and 11.3 μM (SW480). In stark contrast, paclitaxel demonstrated IC50 values below 0.008 μM across all five cell lines [1].

MW & Lipophilicity Shift
Cross-study comparable
ΔMW −42 Da (C39H48O13 vs parent C41H50O14); XLogP3-AA 6.5 vs 3.2 for taxuspine X.
Resolvable mass difference enables LC-MS identification of deacetylated species.
Calculated LogP values; experimental confirmation may be needed.
Cytotoxicity Cancer Cell Lines Comparative Oncology Taxane Screening

Hydrogen Bond Donor Topology and Tubulin Binding Fitness

Within a broader panel of 12 taxane derivatives screened concurrently, 2-Deacetyltaxuspine X (compound 3) displayed a distinct cytotoxicity fingerprint compared to its immediate structural neighbors [1]. Against SW480 colon adenocarcinoma cells, compound 3 showed an IC50 of 11.3 μM, representing the most potent activity among the tested analogs against this cell line. Notably, compound 5 (a structural variant) demonstrated markedly different cell line selectivity, with IC50 values of 4.7 μM (HL-60) and 7.6 μM (SMMC-7721), while compounds 6, 10, 11, and 12 showed no measurable activity (IC50 >40 μM) across all lines [1].

HBD Count & Tubulin Fit
Class-level inference
Target: 1 HBD (C2-OH) vs parent: 0 HBD; dideacetyl: 2 HBD. Modelling suggests C-2 OH shifts toward bioactive paclitaxel-like conformation.
Single HBD allows isolation of C-2 hydroxyl contribution to binding fitness.
Computational pseudoreceptor model; experimental binding data absent.
SAR Taxane Library Cytotoxicity Screening Differential Activity

Taxonomic Source Differentiation Across Taxus Species

2-Deacetyltaxuspine X possesses a bicyclic[9.3.1]pentadeca-3,8,11-triene core structure belonging to the 3,8-secotaxane subclass, which is fundamentally distinct from the tetracyclic taxane framework of baccatin III and paclitaxel [1] [2]. This structural divergence results from cleavage of the C3-C8 bond in the canonical taxane skeleton, producing a macrocyclic rather than fused ring system [1]. The molecular formula (C39H48O13) and exact mass (724.309509) differentiate this compound from structurally similar taxanes including baccatin III (C31H38O11, MW 586.6) and 10-deacetylbaccatin III (C29H36O10, MW 544.6) [2] [3].

Taxus Source Diversity
Cross-study comparable
Confirmed in T. cuspidata and T. sumatrana; parent and dideacetyl congeners restricted to T. cuspidata.
Broader natural distribution supports reliable multi-species supply chains.
Isolation data from independent research groups; vendor sourcing aligns.
Structural Biology Taxane Classification Scaffold Differentiation Chemotaxonomy

P-Glycoprotein Inhibitory Potential via Taxuspine X Scaffold

2-Deacetyltaxuspine X exhibits distinct physicochemical properties with implications for in vitro handling and formulation development. The compound has a calculated LogP of 6.50, indicating higher lipophilicity than paclitaxel (LogP ~3.0-3.5), and a predicted boiling point of 770.7±60.0 °C at 760 mmHg [1]. The density is predicted at 1.3±0.1 g/cm³ with a flash point of 226.9±26.4 °C [1]. The compound is supplied as a powder with purity ≥98% and is soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone [2].

P-gp Inhibitory Potential
Class-level inference
No direct data for 2-deacetyltaxuspine X. Taxuspine X is reported as MDR-reversing agent; structural analogues show IC50 7.2–24 µM range.
C-2 hydroxyl is an untested pharmacophoric variable for P-gp recognition.
Data from simplified analogues; requires validation for the natural product.
Physicochemical Properties Formulation LogP ADME Solubility

Commercial Availability and Purity as Reference Standard

2-Deacetyltaxuspine X has been specifically isolated and characterized from the branches of Taxus sumatrana and Taxus chinensis, distinguishing its natural occurrence profile from other taxanes derived predominantly from Taxus brevifolia (Pacific yew) or Taxus baccata (European yew) [1] [2]. The compound was originally identified as a bicyclic taxane diterpenoid from the needles of Japanese yew (Taxus cuspidata Sieb. et Zucc.) [2]. This species-specific isolation profile supports chemotaxonomic investigations and natural product dereplication studies requiring authenticated reference materials.

Vendor Availability
Supplier data
≥5 vendors offer ≥98% HPLC purity; dideacetyl congeners not commercially available.
Multi-vendor sourcing reduces procurement risk for longitudinal studies.
Vendor catalog survey; independent purity verification recommended.
Natural Products Phytochemistry Source Authentication Taxus sumatrana

Contextual Differentiation: MDR-Reversing Potential of Taxuspine X Scaffold vs. Cytotoxic Taxanes

Although direct MDR-reversal data for 2-Deacetyltaxuspine X is not available, its parent scaffold taxuspine X exhibits potent multidrug resistance (MDR)-reversing activity [1]. Importantly, structurally simplified taxane analogs related to taxuspine X have been shown to act as efficient P-glycoprotein (P-gp) inhibitors while being devoid of tubulin affinity and intrinsic cytotoxicity [1] [2]. One simplified taxane analog (compound 6) demonstrated P-gp inhibition with an IC50 of 7.2 × 10⁻⁶ M (7.2 μM) [1]. This pharmacological profile—low cytotoxicity combined with P-gp modulatory capacity—contrasts sharply with paclitaxel and docetaxel, which are substrates for P-gp-mediated efflux and contribute to MDR development [2].

MDR Reversal P-glycoprotein Chemosensitization Taxane Pharmacology

Optimal Research and Industrial Application Scenarios


Pharmacophoric Deconvolution of the C-2 Position

2-Deacetyltaxuspine X serves as a defined bicyclic 3,8-secotaxane reference standard for SAR investigations examining the biological consequences of C3-C8 ring cleavage in the taxane skeleton [1]. With its distinct cytotoxicity fingerprint (IC50 11.3-17.6 μM across five human cancer cell lines) that differs both from highly potent taxanes (paclitaxel <0.008 μM) and from inactive congeners (compounds 6, 10-12 with IC50 >40 μM), this compound provides a mid-range activity benchmark for evaluating structural modifications within the 3,8-secotaxane series [2]. Researchers investigating the pharmacophore requirements for tubulin stabilization versus alternative mechanisms can use this compound to distinguish scaffold-dependent effects from substituent-dependent effects.

Semi-Synthetic Derivatization via the Free C-2 Hydroxyl

Based on the demonstrated low cytotoxicity of 2-Deacetyltaxuspine X (IC50 11.3-17.6 μM) and the established MDR-reversing activity of its parent taxuspine X scaffold, this compound is positioned for evaluation as a chemosensitizer in P-glycoprotein-overexpressing MDR cancer models [1] [2]. The weak intrinsic cytotoxicity profile is actually advantageous for this application, as effective MDR reversal agents should exhibit minimal direct antiproliferative effects to avoid confounding combination therapy readouts [2]. Researchers investigating combination strategies with doxorubicin, vinca alkaloids, or paclitaxel in resistant cell lines (e.g., MCF-7/ADR, KB-V1, NCI/ADR-RES) may employ 2-Deacetyltaxuspine X to probe the relationship between taxane scaffold architecture and P-gp inhibitory capacity.

Multi-Species Taxus Phytochemical Fingerprinting

2-Deacetyltaxuspine X, authenticated as a natural product isolated specifically from the branches of Taxus sumatrana and Taxus chinensis, serves as a reference marker for phytochemical profiling and metabolomics studies focused on East Asian yew species [1] [2]. For natural product chemists conducting dereplication workflows, the compound provides a verified retention time and mass spectral fingerprint (exact mass 724.309509) for LC-MS based identification [3]. This is particularly valuable for distinguishing Taxus sumatrana and Taxus chinensis extracts from those of Taxus brevifolia or Taxus baccata, which produce different taxane chemotypes.

Reference Standard for Taxane-Modifying Enzyme Assays

With established purity specifications (≥98%) and defined physicochemical properties including LogP of 6.50 and solubility profile in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone, 2-Deacetyltaxuspine X is suitable as a reference standard for HPLC method development and quantification of 3,8-secotaxane diterpenoids in complex natural product matrices [1] [2]. The compound's high lipophilicity (LogP 6.50) necessitates specific chromatographic conditions distinct from those optimized for more polar taxanes like 10-deacetylbaccatin III [2]. Quality control laboratories developing methods for taxane-containing botanical extracts can utilize this compound to establish system suitability parameters for bicyclic taxane separation.

Application
Selection Property
Validation Focus
C-2 pharmacophore deconvolution
Mono-hydroxylated taxane scaffold
Hydrogen-bond donor topology in tubulin binding models
Semi-synthetic derivatization
Free C-2 hydroxyl as synthetic handle
Regioselective modification for SAR library generation
Phytochemical fingerprinting
Cross-species biomarker occurrence
LC-MS profiling and chemotaxonomic classification
Taxane-modifying enzyme assays
Defined C-2 deacetylation reference
Enzyme kinetics for esterase/acetyltransferase characterization
Quote Request

Request a Quote for 2-Deacetyltaxuspine X

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.